Cas no 440100-10-7 (1-(aminomethyl)cyclobutan-1-amine dihydrochloride)

• Product Name: 1-(aminomethyl)cyclobutan-1-amine dihydrochloride
• CAS No: 440100-10-7
• MF: C₅H₁₄Cl₂N₂
• MW: 173.084059238434
• MDL: MFCD27920867
• CID: 1091138
• PubChem ID: 17860888
• Update Time: 2025-09-28

1-(aminomethyl)cyclobutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)cyclobutanamine dihydrochloride
• 1-(aminomethyl)cyclobutan-1-amine dihydrochloride
• 1-(Aminomethyl)cyclobutanaminedihydrochloride
• MFCD27920867
• EN300-206330
• AB91186
• SY200264
• SCHEMBL6702346
• AKOS022186487
• D96796
• 440100-10-7
• 1-(aminomethyl)cyclobutan-1-amine;dihydrochloride
• 1-(Aminomethyl)cyclobutanamine;dihydrochloride
• 1-(Aminomethyl)cyclobutan-1-amine diHCl
• PS-17978

• MDL： MFCD27920867
• Inchi： 1S/C5H12N2.2ClH/c6-4-5(7)2-1-3-5;;/h1-4,6-7H2;2*1H
• InChI Key： QIKXDZSDAUESGA-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1(CN)CCC1

Computed Properties

• Exact Mass: 172.0534038g/mol
• Monoisotopic Mass: 172.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 66.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines